Cas no 220285-03-0 (Cyclopentanemethanol,3-(6-amino-9H-purin-9-yl)-)

• Product Name: Cyclopentanemethanol,3-(6-amino-9H-purin-9-yl)-
• CAS No: 220285-03-0
• MF: C₁₁H₁₅N₅O
• MW: 233.269701242447
• CID: 260041
• PubChem ID: 255105
• Update Time: 2025-04-19

Cyclopentanemethanol,3-(6-amino-9H-purin-9-yl)- Chemical and Physical Properties

Names and Identifiers

• Cyclopentanemethanol,3-(6-amino-9H-purin-9-yl)-
• Cyclopentanemethanol, 3-(6-amino-9H-purin-9-yl)-
• CHEMBL438463
• NSC614844
• [(1R,3S)-3-(6-aminopurin-9-yl)cyclopentyl]methanol
• 112966-73-1
• Cyclopentanemethanol, cis-3-(6-amino-9H-purin-9-yl)-
• NSC-80342
• [(1r,3s)-3-(6-amino-9h-purin-9-yl)cyclopentyl]methanol
• NSC 614844
• 220285-03-0
• Carbocyclic-2',3'-dideoxyadenosine
• DTXSID40176495
• NSC80342
• C-ddA
• 36406-33-4
• ((1R,3S)-3-(6-amino-9H-purin-9-yl)cyclopentyl)methanol
• SCHEMBL10474172

• Inchi： 1S/C11H15N5O/c12-10-9-11(14-5-13-10)16(6-15-9)8-2-1-7(3-8)4-17/h5-8,17H,1-4H2,(H2,12,13,14)/t7-,8+/m1/s1
• InChI Key： JFVMYQAYGGSXPJ-SFYZADRCSA-N
• SMILES： OC[C@@H]1CC[C@@H](C1)N1C=NC2C(N)=NC=NC1=2

Computed Properties

• Exact Mass: 233.128
• Monoisotopic Mass: 233.128
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 89.8Ų

Experimental Properties

• Density: 1.62
• Boiling Point: 505.2°C at 760 mmHg
• Flash Point: 259.3°C
• Refractive Index: 1.804
• PSA: 89.85000
• LogP: 1.32320